Cas no 153208-27-6 (Ethyl 4-iodo-1,3-dimethyl-1H-pyrazole-5-carboxylate)
153208-27-6 structure
Product Name:Ethyl 4-iodo-1,3-dimethyl-1H-pyrazole-5-carboxylate
CAS No:153208-27-6
MF:C8H11IN2O2
MW:294.089614152908
CID:4826430
PubChem ID:57269596
Update Time:2025-09-23
Ethyl 4-iodo-1,3-dimethyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-iodo-1,3-dimethyl-1H-pyrazole-5-carboxylate
- ethyl 4-iodo-2,5-dimethylpyrazole-3-carboxylate
- 1,3-Dimethyl-4-iodo-5-pyrazolcarboxylic acid ethyl ester
- Ethyl4-iodo-1,3-dimethyl-1H-pyrazole-5-carboxylate
- UCOUEJCUOVTMDT-UHFFFAOYSA-N
- SCHEMBL9430452
- 153208-27-6
-
- Inchi: 1S/C8H11IN2O2/c1-4-13-8(12)7-6(9)5(2)10-11(7)3/h4H2,1-3H3
- InChI Key: UCOUEJCUOVTMDT-UHFFFAOYSA-N
- SMILES: IC1C(C)=NN(C)C=1C(=O)OCC
Computed Properties
- Exact Mass: 293.98653g/mol
- Monoisotopic Mass: 293.98653g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 44.1
Ethyl 4-iodo-1,3-dimethyl-1H-pyrazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM506265-1g |
Ethyl4-iodo-1,3-dimethyl-1H-pyrazole-5-carboxylate |
153208-27-6 | 97% | 1g |
$436 | 2022-06-12 | |
| Alichem | A049004206-250mg |
Ethyl 4-iodo-1,3-dimethyl-1h-pyrazole-5-carboxylate |
153208-27-6 | 95% | 250mg |
401.25 USD | 2021-06-01 | |
| Alichem | A049004206-1g |
Ethyl 4-iodo-1,3-dimethyl-1h-pyrazole-5-carboxylate |
153208-27-6 | 95% | 1g |
938.00 USD | 2021-06-01 |
Ethyl 4-iodo-1,3-dimethyl-1H-pyrazole-5-carboxylate Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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